Cas no 931667-39-9 (3,6-dichloro-N-[2-(1,2,4-triazol-1-yl)-5-(trifluoromethyl)phenyl]pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-[2-(1,2,4-triazol-1-yl)-5-(trifluoromethyl)phenyl]pyridine-2-carboxamide
• CAS No: 931667-39-9
• MF: C₁₅H₈Cl₂F₃N₅O
• MW: 402.158130645752
• CID: 5455449
• PubChem ID: 17562912
• Update Time: 2025-05-24

3,6-dichloro-N-[2-(1,2,4-triazol-1-yl)-5-(trifluoromethyl)phenyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z28535594
• 3,6-dichloro-N-[2-(1,2,4-triazol-1-yl)-5-(trifluoromethyl)phenyl]pyridine-2-carboxamide
• 931667-39-9
• 3,6-dichloro-N-[2-(1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)phenyl]pyridine-2-carboxamide
• EN300-26613873
• AKOS001365851

• Inchi： 1S/C15H8Cl2F3N5O/c16-9-2-4-12(17)24-13(9)14(26)23-10-5-8(15(18,19)20)1-3-11(10)25-7-21-6-22-25/h1-7H,(H,23,26)
• InChI Key： MRVGTKPWHHDIGR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1C=C(C(F)(F)F)C=CC=1N1C=NC=N1)=O)Cl

Computed Properties

• Exact Mass: 401.0057998g/mol
• Monoisotopic Mass: 401.0057998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72.7Ų

Additional information on 3,6-dichloro-N-[2-(1,2,4-triazol-1-yl)-5-(trifluoromethyl)phenyl]pyridine-2-carboxamide

Research Brief on 3,6-dichloro-N-[2-(1,2,4-triazol-1-yl)-5-(trifluoromethyl)phenyl]pyridine-2-carboxamide (CAS: 931667-39-9)

3,6-dichloro-N-[2-(1,2,4-triazol-1-yl)-5-(trifluoromethyl)phenyl]pyridine-2-carboxamide (CAS: 931667-39-9) is a novel small molecule compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole and trifluoromethylphenyl moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. The molecular structure of 931667-39-9 suggests its potential as a kinase inhibitor, with preliminary data indicating selective activity against certain kinase families. Researchers have employed advanced computational modeling and structure-activity relationship (SAR) studies to refine the compound's efficacy and selectivity.

In vitro and in vivo studies have demonstrated that 931667-39-9 exhibits significant biological activity in disease models related to inflammation and oncology. Notably, the compound has shown inhibitory effects on key signaling pathways involved in cell proliferation and survival. These findings position 931667-39-9 as a potential candidate for further development in targeted therapies.

The pharmacological profile of 931667-39-9 has been extensively characterized, with particular emphasis on its pharmacokinetic properties and metabolic stability. Recent pharmacokinetic studies have revealed favorable absorption and distribution characteristics, along with acceptable metabolic clearance rates. These properties are critical for the compound's potential transition into clinical development.

Current research efforts are focused on elucidating the precise mechanism of action of 931667-39-9 and identifying its molecular targets with greater specificity. Advanced proteomic and genomic approaches are being employed to map the compound's interaction network within cellular systems. These studies aim to provide a comprehensive understanding of its therapeutic potential and possible off-target effects.

From a medicinal chemistry perspective, several analogs of 931667-39-9 have been synthesized to explore structure-activity relationships and optimize drug-like properties. These efforts have yielded derivatives with improved potency and selectivity, while maintaining the core pharmacophore features of the parent compound. The synthetic routes for these analogs have been refined to enhance yield and purity.

The safety profile of 931667-39-9 has been evaluated in preliminary toxicology studies, which have shown acceptable margins between efficacious and toxic doses. However, further comprehensive safety assessments are required to fully characterize the compound's therapeutic index before advancing to clinical trials.

In conclusion, 3,6-dichloro-N-[2-(1,2,4-triazol-1-yl)-5-(trifluoromethyl)phenyl]pyridine-2-carboxamide represents a promising chemical entity with significant potential in drug discovery. Ongoing research continues to explore its applications across various therapeutic areas, with particular emphasis on its development as a targeted therapeutic agent. The compound's unique structural features and demonstrated biological activity make it an important subject of current pharmaceutical research.